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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of D-Erythrose-1-13C, a stable isotope-labeled form of the tetrose

carbohydrate D-Erythrose.

Core Disposal and Safety Protocols
While a specific Safety Data Sheet (SDS) for D-Erythrose-1-13C is not readily available, the

disposal procedures can be guided by the SDS for the parent compound, D-Erythrose, due to

their chemical similarity. The key difference lies in the isotopic labeling of a single carbon atom,

which does not significantly alter the chemical reactivity or toxicity.

General Handling and Personal Protective Equipment (PPE):

Before proceeding with any disposal method, ensure adequate ventilation and wear

appropriate personal protective equipment.[1] This includes:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin Protection: A lab coat or other protective clothing to prevent skin exposure.[1]

Spill Management:
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In the event of a spill, it should be contained and cleaned up using an inert absorbent material

such as sand, silica gel, or universal binder.[1] The collected material should then be placed in

a suitable, closed container for disposal.[1]

Step-by-Step Disposal Procedures
The primary consideration for the disposal of D-Erythrose-1-13C is to determine whether it is

classified as a hazardous waste.[1] This determination should be made in consultation with

local, regional, and national hazardous waste regulations.[1]

On-site Treatment and Drain Disposal:

For small quantities of uncontaminated D-Erythrose, drain disposal may be a viable option in

accordance with institutional guidelines. The National Institutes of Health (NIH) lists D-

Erythrose as a substance that may be approved for drain disposal. The following procedure is

based on the NIH Drain Discharge Guide:

Verification: Confirm that D-Erythrose is on your institution's approved list for drain disposal.

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, gloves, and eye

protection.

Water Flow: Turn on the cold water and ensure a steady flow down the drain without any

backup.

Slow Pouring: Slowly pour the D-Erythrose-1-13C solution down the drain to minimize

splashing.

Rinsing: Thoroughly rinse the container that held the chemical.

Flush the Drain: Allow the cold water to run for an additional two minutes to ensure the

chemical is completely flushed through the plumbing.

Clean the Sink: Clean the sink basin to remove any residual material.

Container Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If drain disposal is not permissible, or if the D-Erythrose-1-13C is contaminated with other

hazardous materials, it must be disposed of as chemical waste.

Collection: Collect the waste D-Erythrose-1-13C in a clearly labeled, sealed, and

appropriate waste container.

Waste Stream Identification: Characterize the waste according to your institution's hazardous

waste management program.

Pickup Request: Arrange for pickup and disposal by your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal contractor.

Disposal Decision Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of D-Erythrose-1-13C.
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Start: D-Erythrose-1-13C Waste

Is the waste mixed with
other hazardous chemicals?

Is drain disposal permitted by
institutional & local regulations?

No

Dispose as Chemical Waste:
1. Collect in a labeled, sealed container.
2. Follow institutional EHS procedures.

Yes

No

Proceed with Drain Disposal:
1. Wear appropriate PPE.

2. Use a designated sink with cold running water.
3. Pour slowly and flush thoroughly.

Yes

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for D-Erythrose-1-13C.
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Quantitative Data
No specific quantitative exposure limits or disposal concentrations for D-Erythrose or D-
Erythrose-1-13C were identified in the reviewed safety data sheets. It is recommended to

handle the material with care to minimize exposure, following standard laboratory safety

practices.

By adhering to these guidelines and consulting with your institution's environmental health and

safety professionals, you can ensure the safe and compliant disposal of D-Erythrose-1-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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